Cas no 191-35-5 (3H-Benzo[cd]pyrene)

• Product Name: 3H-Benzo[cd]pyrene
• CAS No: 191-35-5
• MF: C₁₉H₁₂
• MW: 240.298584938049
• CID: 230265
• PubChem ID: 259948
• Update Time: 2025-04-19

3H-Benzo[cd]pyrene Chemical and Physical Properties

Names and Identifiers

• 3H-Benzo[cd]pyrene
• 3H-Benzo< c,d> pyren
• AC1L626A
• AC1Q1IVA
• AG-J-99422
• AR-1F3328
• Benzo< a> pyren
• CTK0I3022
• NSC90721
• 191-35-5
• DTXSID60293572
• AKOS025296234
• NSC-90721

• Inchi： 1S/C19H12/c1-3-12-7-9-14-10-8-13-4-2-6-16-11-15(5-1)17(12)19(14)18(13)16/h1-3,5-11H,4H2
• InChI Key： LFBJZFWBDRYIIY-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=CC5C=CCC(=CC=3)C1=5)C=24

Computed Properties

• Exact Mass: 240.09396
• Monoisotopic Mass: 240.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 450.6°Cat760mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.877
• PSA: 0
• LogP: 5.15330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes